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Compound of Interest

Compound Name: 1-Benzhydryl-3-iodoazetidine

Cat. No.: B139217

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, synthesis, analysis, and safety of 1-Benzhydryl-3-iodoazetidine (CAS No.
125735-40-2). This valuable synthetic intermediate is crucial for the development of novel
therapeutics, particularly in the construction of diverse azetidine-containing scaffolds.

Commercial Availability and Suppliers

1-Benzhydryl-3-iodoazetidine is available from a range of chemical suppliers, catering to both
research and development needs. Purity levels are typically offered at 95% or higher. While
pricing is often available upon direct inquiry, the following table summarizes key information
from various suppliers.
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Available Pack

Supplier Purity . Contact for Pricing
Sizes
Manchester Organics 98% Inquire for details Yes
BLD Pharm Inquire for details Inquire for details Yes
Various suppliers
listed with purities 1g, 59, 10g, 25q,
ChemicalBook ] P 9 =0 259, 20 Yes
ranging from 95% to 100g, 1kg
98%
Accela ChemBio 0.1g, 0.25¢, 19, 59,
>=95% g 9 20.>9 Yes
Co.,Ltd. 10g
100mg, 250mg, 19,
Adamas Reagent, Ltd.  98%+ Yes
59, 259
Capot Chemical Co.,
98% 19, 59, 10g, 259 Yes
Ltd
J & K SCIENTIFIC
97% 1g, 59 Yes

LTD.

Synthesis of 1-Benzhydryl-3-iodoazetidine

The most common and efficient laboratory-scale synthesis of 1-Benzhydryl-3-iodoazetidine

involves the iodination of its precursor, 1-benzhydrylazetidin-3-ol, via an Appel-type reaction.

This method offers mild reaction conditions and generally good yields.

Experimental Protocol: lodination of 1-

Benzhydrylazetidin-3-ol

This protocol is based on established procedures for the Appel reaction.

Materials:

e 1-Benzhydrylazetidin-3-ol

e Triphenylphosphine (PPhs)
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 lodine (I2)

e Imidazole

e Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium thiosulfate (Na2S20s3) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
« Silica gel for column chromatography

o Hexanes and Ethyl Acetate (for chromatography)

Procedure:

o Reaction Setup: To a solution of triphenylphosphine (1.5 equivalents) in anhydrous
dichloromethane under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add iodine (1.5
equivalents) portion-wise. Stir the resulting mixture at 0 °C for 10-15 minutes. Then, add
imidazole (2.0 equivalents).

o Addition of Starting Material: To the reaction mixture, add a solution of 1-benzhydrylazetidin-
3-ol (1.0 equivalent) in anhydrous dichloromethane dropwise at 0 °C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium thiosulfate to reduce any excess iodine. Separate the organic layer, and wash it
sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the
crude product.
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 Purification: Purify the crude residue by flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent, to afford 1-Benzhydryl-3-iodoazetidine
as a solid.

Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of 1-Benzhydryl-3-iodoazetidine.
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Analytical Characterization

The identity and purity of 1-Benzhydryl-3-iodoazetidine are typically confirmed using standard
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-
Performance Liquid Chromatography (HPLC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
benzhydryl protons (a singlet around 4.5-5.0 ppm) and the aromatic protons (multiplets in the
range of 7.2-7.5 ppm). The protons on the azetidine ring will appear as multiplets in the
upfield region, with the proton attached to the iodine-bearing carbon shifted further downfield
compared to the precursor alcohol.

e 13C NMR: The carbon NMR spectrum will display signals corresponding to the aromatic
carbons, the benzhydryl methine carbon, and the carbons of the azetidine ring. The carbon
atom bonded to the iodine will show a significant upfield shift compared to the carbon
bonded to the hydroxyl group in the starting material due to the heavy atom effect.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be developed for purity analysis. A typical method would
involve a C18 column with a gradient elution using a mobile phase consisting of acetonitrile
and water, often with a small amount of an acid modifier like trifluoroacetic acid (TFA) or formic
acid. Detection is typically performed using a UV detector at a wavelength where the aromatic
rings of the benzhydryl group absorb, such as 254 nm.

Safety and Handling

A specific Safety Data Sheet (SDS) for 1-Benzhydryl-3-iodoazetidine is not readily available
from all suppliers. However, based on the known hazards of its precursor, 1-
benzhydrylazetidin-3-ol, and general principles for handling iodoalkanes, the following
precautions should be taken.

Potential Hazards:

o May be harmful if swallowed.
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o Causes skin irritation and serious eye damage.[1]

e May cause respiratory irritation.[1]

o Alkyl iodides are often lachrymatory and can be alkylating agents.

Recommended Handling Procedures:

Handle in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.[2]

e Avoid inhalation of dust or vapors.[2]

e Avoid contact with skin and eyes.[2]

 In case of contact, immediately flush the affected area with copious amounts of water.

Store in a tightly sealed container in a cool, dry place, protected from light.

It is imperative to consult the supplier-provided Safety Data Sheet before handling this
compound. In the absence of a specific SDS, a thorough risk assessment should be conducted
based on the available data for similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b139217#commercial-availability-and-suppliers-of-1-
benzhydryl-3-iodoazetidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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